5-Bromo-2,2'-bifuran

• Molecular Formula: C8H5BrO2
• Molecular Weight: 213.03 g/mol
• IUPAC Name: 2-bromo-5-(furan-2-yl)furan
• InChI: InChI=1S/C8H5BrO2/c9-8-4-3-7(11-8)6-2-1-5-10-6/h1-5H
• InChI Key: MYGBJPMYTAZKOC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(O2)Br

Description

5-Bromo-2,2'-bifuran is a useful research compound. Its molecular formula is C8H5BrO2 and its molecular weight is 213.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2-neck flask was placed 2,5-dibromofuran (18.1 g, 80 mmol) with catalyst Pd(PPh3)4 (5 mol %) and added 30 mL of benzene and 6 mL of 2 M Na2CO3 aqueous solution. The mixture was added 2.2 g (20 mmol) of dihydroxy-2-(furyl) borane dissolved in 6 mL of methanol and heated at reflux for 12 hrs. Thin layer chromatography ("TLC") showed 2 fluorescent spots. The less polar spot was identified as the desired dimer product. The mixture was extracted with ether. The combined ether extracts were dried with anhydrous MgSO4 and concentrated. The crude product was then used for the next reaction.